2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,2-oxazol-3-yl]-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H17FN2O3/c1-24-15-6-4-5-13(9-15)12-21-19(23)11-14-10-18(25-22-14)16-7-2-3-8-17(16)20/h2-10H,11-12H2,1H3,(H,21,23)
• InChI Key: RORPDGYNKBTHAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CC2=NOC(=C2)C3=CC=CC=C3F
• Molecular Formula: C19H17FN2O3
• Molecular Weight: 340.3 g/mol

Description

2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(3-methoxybenzyl)acetamide is a chemical compound that is widely used in scientific research for its unique properties. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Isoxazolone Derivatives in Medicinal Chemistry

Isoxazolone derivatives, structurally related to 2-(5-(2-fluorophenyl)isoxazol-3-yl)-N-(3-methoxybenzyl)acetamide, have significant biological and medicinal properties, serving as excellent intermediates for the synthesis of numerous heterocycles. These compounds are known for undergoing several chemical transformations, which could imply potential applications in drug development and synthetic chemistry. The synthesis of 4-arylmethylideneisoxazol-5(4H)-ones, for example, involves a reaction among aromatic aldehydes, ethyl acetoacetate, and hydroxylamine hydrochloride catalyzed by K2CO3, highlighting a method that could be relevant for generating compounds with similar backbones for various scientific research applications (Laroum et al., 2019).